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Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemiresistive sensors based on metal oxide nanomaterials are gaining significant attention
for their potential in various applications, including environmental monitoring, industrial safety,
and medical diagnostics. Among these materials, spinel oxides with the general formula AB204
offer unique electronic and catalytic properties that make them promising candidates for gas
sensing. This document provides a detailed protocol for the fabrication of chemiresistive
sensors based on chromium (I11) nickel (1) oxide (Cr2NiO4), a p-type semiconductor.

While specific literature on Cr2NiO4 for gas sensing applications is limited, this protocol is
based on established methods for the synthesis of similar spinel oxide nanoparticles and the
fabrication of chemiresistive sensor devices. The presented methodologies are intended to
serve as a comprehensive guide for researchers and professionals in the field.

Data Presentation: Performance of Spinel Oxide-
Based Gas Sensors

The performance of chemiresistive sensors is evaluated based on several key parameters. The
following table summarizes typical performance data for various spinel ferrite (a class of
materials structurally similar to Cr2NiO4) gas sensors to provide a comparative benchmark.
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. Operating
Sensing Response Response Recovery
. Target Gas Temperatur ) )
Material (%) Time (s) Time (s)
e (°C)
Ethanol (100
CoFe204 200 110
ppm)
CoFe204 LPG (5 ppm) 250 0.72 3 48
CdFe204 Ethanol 300 48
Ammonia (25 )
ZnFe204 Room Temp. High 7 7
ppm)
NiFe204 LPG - High

Note: The response of a p-type semiconductor gas sensor is typically defined as (Rg - Ra) / Ra
or Rg / Ra, where Ra is the resistance in air and Rg is the resistance in the target gas. The
specific definition can vary between studies.

Experimental Protocols
Synthesis of Cr2NiO4 Nanoparticles

This protocol describes the synthesis of Cr2NiO4 nanopatrticles via a hydrothermal method, a
common technique for producing crystalline metal oxide nanoparticles.

Materials:

Nickel(ll) nitrate hexahydrate (Ni(NO3)2:6H20)

Chromium(lll) nitrate nonahydrate (Cr(NO3)3-:9H20)

Sodium hydroxide (NaOH)

Ethanol (C2H50H)

Deionized (DI) water

Equipment:
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Teflon-lined stainless-steel autoclave

Magnetic stirrer with hotplate

Centrifuge

Oven

Mortar and pestle

Procedure:

Precursor Solution Preparation:

o Dissolve stoichiometric amounts of Ni(NO3)2-:6H20 and Cr(NO3)3-9H20 in DI water to
form a mixed salt solution. The molar ratio of Ni:Cr should be 1:2.

o Stir the solution vigorously for 30 minutes to ensure homogeneity.

Precipitation:

o Slowly add a NaOH solution (e.g., 2 M) dropwise to the mixed salt solution while stirring
continuously until the pH reaches a desired value (typically between 8 and 10) to
precipitate the metal hydroxides.

Hydrothermal Treatment:

o Transfer the resulting suspension into a Teflon-lined stainless-steel autoclave.

o Seal the autoclave and heat it in an oven at a specific temperature (e.g., 180-220 °C) for a
designated period (e.g., 12-24 hours).

Washing and Drying:

o After the autoclave has cooled down to room temperature, collect the precipitate by
centrifugation.
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o Wash the precipitate multiple times with DI water and ethanol to remove any unreacted
precursors and byproducts.

o Dry the washed precipitate in an oven at a low temperature (e.g., 80 °C) overnight.
» Calcination:
o Grind the dried powder using a mortar and pestle.

o Calcine the powder in a furnace at a high temperature (e.g., 500-700 °C) for several hours
to obtain the crystalline Cr2NiO4 spinel phase. The exact temperature and duration should
be optimized based on material characterization.

Fabrication of the Chemiresistive Sensor Device

This protocol outlines the fabrication of a thick film chemiresistive sensor on an alumina
substrate with interdigitated electrodes (IDES).

Materials:

Synthesized Cr2NiO4 nanoparticles

Organic binder (e.g., ethyl cellulose)

Solvent (e.qg., terpineol)

Alumina (Al203) substrate with pre-patterned gold (Au) or platinum (Pt) interdigitated
electrodes (IDES)

Equipment:

e Screen printer or doctor blade
e Tube furnace

e Wire bonder (optional)

Procedure:
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e Sensing Paste Preparation:

o Mix the synthesized Cr2NiO4 powder with an organic binder and a solvent to form a
homogeneous paste. The ratio of the components should be optimized to achieve a
suitable viscosity for deposition.

» Deposition of the Sensing Film:

o Deposit the Cr2NiO4 paste onto the interdigitated electrodes of the alumina substrate
using a screen-printing or doctor-blade technique to form a thick film.

e Drying and Sintering:
o Dry the coated substrate at a low temperature (e.g., 100-150 °C) to evaporate the solvent.

o Sinter the film in a tube furnace at a high temperature (e.g., 400-600 °C) to burn out the
organic binder and form a stable and porous sensing layer. The sintering profile (heating
rate, temperature, and duration) is critical for the sensor's performance.

o Contact Wiring:

o Attach platinum or gold wires to the contact pads of the IDEs using silver paste and heat
treatment, or through wire bonding.

Mandatory Visualizations
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Caption: Experimental workflow for the fabrication of Cr2NiO4-based chemiresistive sensors.
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Caption: Proposed gas sensing mechanism for a p-type Cr2NiO4 sensor with a reducing gas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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